Cas no 25913-50-2 (Piperidine,1-[4-methyl-3-(1-naphthalenyl)pentyl]-)

Piperidine,1-[4-methyl-3-(1-naphthalenyl)pentyl]- structure
25913-50-2 structure
Product Name:Piperidine,1-[4-methyl-3-(1-naphthalenyl)pentyl]-
CAS No:25913-50-2
MF:C21H29N
MW:295.461665868759
CID:266240
PubChem ID:213265
Update Time:2025-04-19

Piperidine,1-[4-methyl-3-(1-naphthalenyl)pentyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1-[4-methyl-3-(1-naphthalenyl)pentyl]-
    • 1-[4-methyl-3-(naphthalen-1-yl)pentyl]piperidine
    • N-(4-Methyl-3-(1-naphthyl)pentyl)piperidine
    • Piperidine, N-(4-methyl-3-(1-naphthyl)pentyl)-
    • BRN 1581495
    • DTXSID50948827
    • 25913-50-2
    • Inchi: 1S/C21H29N/c1-17(2)19(13-16-22-14-6-3-7-15-22)21-12-8-10-18-9-4-5-11-20(18)21/h4-5,8-12,17,19H,3,6-7,13-16H2,1-2H3
    • InChI Key: WARVWELRDCRESP-UHFFFAOYSA-N
    • SMILES: N1(CCCCC1)CCC(C1=CC=CC2C=CC=CC1=2)C(C)C

Computed Properties

  • Exact Mass: 295.23017
  • Monoisotopic Mass: 295.229999929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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